Cas no 102-05-6 (Dibemethine)

• Product Name: Dibemethine
• CAS No: 102-05-6
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• MDL: MFCD00022018
• CID: 81827
• PubChem ID: 21583
• Update Time: 2024-11-04

Dibemethine Chemical and Physical Properties

Names and Identifiers

• Dibenzylmethylamine
• N-methyl dibenzylamine
• Dibemethine
• Methyl dibenzylamine
• N,N-Dibenzyl-N-methylamine
• L 566
• N-benzyl-N-methyl-1-phenylmethanamine
• L-566
• N-Methyl Di-Benzylamine
• N,N-DIBENZYLMETHYLAMINE
• bis(benzyl)-methyl-amine
• DIBENZYL METHYL AMINE
• Methyldibenzylamine
• Dibemethin
• Revoxyl
• N-Methyldibenzylamine
• DBMA
• Benzenemethanamine, N-methyl-N-(phenylmethyl)-
• N-Methyl-N,N-dibenzylamine
• Dibenzylamine, N-methyl-
• 67VKG5DY8W
• WYZDCUGWXKHESN-UHFFFAOYSA-N
• Dibemetina
• Dibemethinum
• Dibemethine [INN:DCF]
• Dibemetina [INN-Spanish]
• Dibemethinum [INN-L
• N-Benzyl-N-methylphenylmethanamine #
• UNII-67VKG5DY8W
• AS-13057
• SCHEMBL276863
• N-benzyl-(+)-methyl-benzylamine
• NSC-163900
• Dibemethinum [INN-Latin]
• SB78736
• CAS-102-05-6
• DTXSID4046238
• CHEMBL2106280
• EINECS 203-001-6
• InChI=1/C15H17N/c1-16(12-14-8-4-2-5-9-14)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H
• NSC163900
• BRD-K01772856-003-01-7
• s11701
• AKOS005427167
• NSC 163900
• Q27264173
• N-Benzyl-N-methylphenylmethanamine
• SY104827
• SCHEMBL6555649
• DIBEMETHINE [INN]
• DTXCID2026238
• BB 0259303
• W-108888
• AI3-26795
• Tox21_111907
• CS-0151256
• MFCD00022018
• NCGC00160569-01
• NS00023106
• 102-05-6
• STK283922

• MDL： MFCD00022018
• Inchi： 1S/C15H17N/c1-16(12-14-8-4-2-5-9-14)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3
• InChI Key： WYZDCUGWXKHESN-UHFFFAOYSA-N
• SMILES： N(C)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.13600
• Monoisotopic Mass: 211.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 288.7±9.0 °C at 760 mmHg
• Flash Point: 117.3±15.6 °C
• Refractive Index: 1.578
• PSA: 3.24000
• LogP: 3.31860
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dibemethine Security Information

• Signal Word：Danger
• Hazard Statement： H301; H315; H319; H334; H335; H410
• Warning Statement： P261; P264; P270; P271; P273; P280; P285; P301+P310; P302+P352; P304+P340; P305+P351+P338; P321; P330; P332+P313; P337+P313; P342+P311; P362; P391; P403+P233; P405; P501
• Safety Instruction： H301 (60.32%) H302 (39.68%) H312 (39.68%)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides